![molecular formula C16H21NO2 B7508168 2,3-dihydro-1H-inden-5-yl-(4-methoxypiperidin-1-yl)methanone](/img/structure/B7508168.png)
2,3-dihydro-1H-inden-5-yl-(4-methoxypiperidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,3-dihydro-1H-inden-5-yl-(4-methoxypiperidin-1-yl)methanone, also known as MDPV, is a synthetic cathinone that has gained popularity as a recreational drug. However, MDPV has also been the subject of scientific research due to its potential therapeutic applications.
Scientific Research Applications
2,3-dihydro-1H-inden-5-yl-(4-methoxypiperidin-1-yl)methanone has been the subject of scientific research due to its potential therapeutic applications. Studies have shown that this compound has an affinity for the dopamine transporter and can increase dopamine release, which may make it useful in the treatment of certain psychiatric disorders such as depression and attention deficit hyperactivity disorder (ADHD). Additionally, this compound has been shown to have analgesic properties and may be useful in the treatment of pain.
Mechanism of Action
2,3-dihydro-1H-inden-5-yl-(4-methoxypiperidin-1-yl)methanone acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin. It binds to the transporters for these neurotransmitters, preventing their reuptake and increasing their release into the synaptic cleft. This leads to an increase in the concentration of these neurotransmitters in the brain, which can result in feelings of euphoria, increased energy, and increased focus.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are similar to those of other cathinones. This compound can cause an increase in heart rate, blood pressure, body temperature, and respiration rate. It can also cause vasoconstriction and muscle tension. In addition, this compound can cause feelings of euphoria, increased energy, and increased focus.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2,3-dihydro-1H-inden-5-yl-(4-methoxypiperidin-1-yl)methanone in lab experiments is that it has a high affinity for the dopamine transporter, which makes it useful in studying the role of dopamine in the brain. Additionally, this compound has been shown to have analgesic properties, which may make it useful in studying pain. However, there are also limitations to using this compound in lab experiments. This compound has a high potential for abuse and can cause significant harm if not used properly. Additionally, this compound can have unpredictable effects on the brain and body, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on 2,3-dihydro-1H-inden-5-yl-(4-methoxypiperidin-1-yl)methanone. One area of interest is the development of this compound-based medications for the treatment of psychiatric disorders such as depression and ADHD. Another area of interest is the development of this compound-based analgesics for the treatment of pain. Additionally, further research is needed to better understand the mechanism of action of this compound and its effects on the brain and body. This may lead to the development of new treatments for a variety of neurological and psychiatric disorders.
Synthesis Methods
2,3-dihydro-1H-inden-5-yl-(4-methoxypiperidin-1-yl)methanone is synthesized through a multi-step process that involves the reaction of 3,4-methylenedioxyphenylpropan-2-one with 4-methoxyphenylacetonitrile in the presence of a reducing agent. The resulting product is then converted to this compound through a series of chemical reactions.
Properties
IUPAC Name |
2,3-dihydro-1H-inden-5-yl-(4-methoxypiperidin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO2/c1-19-15-7-9-17(10-8-15)16(18)14-6-5-12-3-2-4-13(12)11-14/h5-6,11,15H,2-4,7-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDGQQZGNLHTBTJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCN(CC1)C(=O)C2=CC3=C(CCC3)C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.